Cas no 34924-93-1 (1-Piperazinamine,4-ethyl-)

• Product Name: 1-Piperazinamine,4-ethyl-
• CAS No: 34924-93-1
• MF: C₆H₁₅N₃
• MW: 129.203400850296
• CID: 320247
• PubChem ID: 3015725
• Update Time: 2025-04-19

1-Piperazinamine,4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinamine,4-ethyl-
• 4-Ethylpiperazin-1-amine
• EINECS 252-292-6
• AHAPEYABSDOBIP-UHFFFAOYSA-N
• N-amino-N'-ethyl piperazine
• 1-amino-4-ethylpiperazine
• 4-Ethyl-1-piperazinamine
• UNII-GA7U7UG4T5
• MFCD09834427
• 34924-93-1
• AKOS005213486
• NS00029751
• SCHEMBL2460289
• DTXSID70188480
• SY353789
• 1-Piperazinamine, 4-ethyl-
• GA7U7UG4T5

• Inchi： 1S/C6H15N3/c1-2-8-3-5-9(7)6-4-8/h2-7H2,1H3
• InChI Key： AHAPEYABSDOBIP-UHFFFAOYSA-N
• SMILES： N1(CC)CCN(CC1)N

Computed Properties

• Exact Mass: 129.12675
• Monoisotopic Mass: 129.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 0.966
• Boiling Point: 194.2°Cat760mmHg
• Flash Point: 70.8°C
• Refractive Index: 1.486
• PSA: 32.5